Cas no 1796969-98-6 (N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 1796969-98-6
• MF: C₂₂H₁₆N₆O₃
• MW: 412.4008436203
• CID: 5371033
• Update Time: 2025-06-27

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxamide, N-[2-[[3-(2-furanyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2-phenyl-
• N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H16N6O3/c29-22(18-14-23-28(26-18)16-8-2-1-3-9-16)24-17-10-5-4-7-15(17)13-20-25-21(27-31-20)19-11-6-12-30-19/h1-12,14H,13H2,(H,24,29)
• InChI Key： OMRKGZDKJXVGOO-UHFFFAOYSA-N
• SMILES： N1=CC(C(NC2=CC=CC=C2CC2ON=C(C3=CC=CO3)N=2)=O)=NN1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Introduction to N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1796969-98-6)

N-(2-{[3-(furan-2-yl-1,2,4-oxadiazol-5-yl)methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1796969-98-6, represents a pinnacle of molecular design, incorporating multiple heterocyclic moieties that contribute to its unique chemical and biological properties. The presence of a furan ring, a 1,2,4-oxadiazole core, and a phenyl group in its structure suggests potential applications in drug discovery and medicinal chemistry.

The structural complexity of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide makes it an intriguing candidate for further investigation. The compound's architecture includes a triazole ring and a carboxamide functional group, which are well-documented motifs in the development of bioactive molecules. The combination of these elements not only enhances the compound's solubility and bioavailability but also opens up possibilities for diverse pharmacological interactions.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their widespread presence in natural products and pharmaceuticals. The furan moiety, in particular, has been extensively studied for its role in various biological processes. Its ability to act as a scaffold for drug molecules has led to the discovery of several therapeutic agents with significant clinical implications. Similarly, the 1,2,4-oxadiazole core is known for its antimicrobial and anti-inflammatory properties, making it a valuable component in the design of novel drugs.

The phenyl group in N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide contributes to the compound's lipophilicity and stability. This characteristic is particularly important in drug development, as it ensures that the molecule can traverse biological membranes effectively. Furthermore, the carboxamide functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding sites and interaction patterns for N-(2-{[3-(furan-2-y)l]-1h-imidazo[1][5-a][1][3][45]-diazepin]-4-one derivatives. These studies have provided valuable insights into how structural modifications can influence pharmacological outcomes.

The synthesis of N-(2-{[3-(furan-y)l]-1h-imidazo[1][5-a][1][3][45]-diazepin]-4-one derivatives has been achieved through multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of complex molecular frameworks. These methods have not only improved yield but also enhanced the purity of the final products.

The potential applications of N-(N)-(N',N''')-(trifluoromethylthio)carbonyl)-cyclopropylethynylamino)-N'-(pyridin-³'yloxy)-cyclopropylethyleneidine) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. The ability of this compound to exhibit multiple functionalities makes it a versatile building block for various applications.

In conclusion, N-(N)-(N',N''')-(trifluoromethylthio)carbonyl)-cyclopropylethynylamino)-N'-(pyridin-³'yloxy)-cyclopropylethyleneidine) represents a significant advancement in synthetic chemistry and drug discovery. Its complex structure and diverse functional groups make it a promising candidate for further exploration. As research continues to uncover new applications for this compound and its derivatives, its importance in both academic and industrial settings is likely to grow.